3-Amino-5-cyclopropoxypicolinonitrile

• Molecular Formula: C9H9N3O
• Molecular Weight: 175.19 g/mol
• IUPAC Name: 3-amino-5-cyclopropyloxypyridine-2-carbonitrile
• InChI: InChI=1S/C9H9N3O/c10-4-9-8(11)3-7(5-12-9)13-6-1-2-6/h3,5-6H,1-2,11H2
• InChI Key: FWYAGQVVXQLHPL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(N=C2)C#N)N

Description

3-Amino-5-cyclopropoxypicolinonitrile is a pyridine derivative characterized by an amino group at the 3-position and a cyclopropoxy substituent at the 5-position of the picolinonitrile scaffold.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-5-cyclopropoxypicolinonitrile typically involves multi-step organic reactions One common method includes the cyclization of appropriate precursors under controlled conditionsThe nitrile group is often introduced via cyanation reactions using reagents like sodium cyanide or potassium cyanide under basic conditions .

Industrial Production Methods

Industrial production of 3-Amino-5-cyclopropoxypicolinonitrile may involve optimized synthetic routes to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography. The reaction conditions are carefully controlled to minimize by-products and maximize the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

3-Amino-5-cyclopropoxypicolinonitrile undergoes various types of chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives under strong oxidizing conditions.

Reduction: The nitrile group can be reduced to an amine using reducing agents like lithium aluminum hydride.

Substitution: The cyclopropoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic medium.

Reduction: Lithium aluminum hydride or hydrogenation over a palladium catalyst.

Substitution: Sodium hydride or potassium tert-butoxide in aprotic solvents like dimethyl sulfoxide (DMSO) or tetrahydrofuran (THF).

Major Products

The major products formed from these reactions include nitro derivatives, primary amines, and various substituted picolinonitriles, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

3-Amino-5-cyclopropoxypicolinonitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocycles.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as a precursor in the synthesis of agrochemicals and dyes.

Mechanism of Action

The mechanism of action of 3-Amino-5-cyclopropoxypicolinonitrile involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological macromolecules, while the nitrile group can participate in nucleophilic addition reactions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares key structural features and similarity scores of 3-Amino-5-cyclopropoxypicolinonitrile with related pyridine derivatives:

Compound Name (CAS No.)	Substituents (Position)	Functional Groups	Similarity Score	Key Inferences
3-Amino-5-cyclopropoxypicolinonitrile	Amino (3), cyclopropoxy (5)	Ether, nitrile, amine	N/A	Reference compound
5-Amino-3-(trifluoromethyl)picolinonitrile (573762-62-6)	Amino (5), trifluoromethyl (3)	Trifluoromethyl, nitrile, amine	0.67	Enhanced electron-withdrawing effects from CF₃ may reduce reactivity compared to cyclopropoxy ether .
2-Cyano-4-methyl-5-nitropyridine (267875-30-9)	Nitro (5), methyl (4), nitrile (2)	Nitro, nitrile, methyl	0.85	Nitro group increases oxidative potential and toxicity risks; methyl improves stability .
3-(Cyanomethyl)picolinonitrile (5912-34-5)	Cyanomethyl (3)	Nitrile (×2)	0.66	Dual nitrile groups may enhance polarity but reduce metabolic stability .
5-Methyl-3-nitropicolinonitrile (1089330-68-6)	Nitro (3), methyl (5)	Nitro, nitrile, methyl	0.65	Steric hindrance from methyl could limit interactions in enzymatic systems .